Cas no 1301739-80-9 (2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride)

• Product Name: 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride
• CAS No: 1301739-80-9
• MF: C₉H₄F₆O₂
• MW: 258.117283821106
• MDL: MFCD29065988
• CID: 5148994
• Update Time: 2026-03-03

2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride
• 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride, 95%

• MDL： MFCD29065988
• Inchi： 1S/C9H4F6O2/c10-7(16)9(14,15)17-6-4-2-1-3-5(6)8(11,12)13/h1-4H
• InChI Key： DNIIKBPLWIXWEN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OC(C(=O)F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride

2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride (CAS No. 1301739-80-9): An Overview

2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride (CAS No. 1301739-80-9) is a highly specialized compound with a unique chemical structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its trifluoromethyl and difluoro substituents, which confer it with distinct properties that make it an attractive candidate for various research and industrial purposes.

The molecular formula of 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride is C₉H₄F₅O₃, and its molecular weight is approximately 261.11 g/mol. The presence of the trifluoromethyl group (CF₃) and the difluoro substituents on the phenyl ring significantly enhance the compound's stability and reactivity, making it a valuable reagent in synthetic chemistry. The acid fluoride functional group (COF) further adds to its reactivity, enabling it to participate in a variety of chemical reactions.

In recent years, the study of fluorinated compounds has gained significant attention due to their unique properties and potential applications. 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride is no exception. Research has shown that fluorinated compounds can exhibit enhanced biological activity, improved metabolic stability, and better pharmacokinetic properties compared to their non-fluorinated counterparts. These characteristics make them particularly useful in drug discovery and development.

The synthesis of 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride typically involves multi-step processes that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-trifluoromethyl-4,4-difluorophenol with acetyl chloride followed by conversion to the acid fluoride using thionyl chloride. This process requires precise temperature control and the use of appropriate solvents to optimize the reaction conditions.

In terms of its applications, 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride has shown promise in several areas. In medicinal chemistry, it can serve as a building block for the synthesis of novel drugs with improved therapeutic profiles. For example, recent studies have explored its use in the development of anti-cancer agents, where its fluorinated structure has been shown to enhance cellular uptake and target specificity. Additionally, its reactivity as an acid fluoride makes it a useful intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Beyond medicinal applications, 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride has also found utility in materials science. Its unique chemical properties make it suitable for the preparation of functionalized polymers and coatings with enhanced performance characteristics. For instance, fluorinated polymers derived from this compound exhibit excellent thermal stability, chemical resistance, and low surface energy, making them ideal for use in high-performance coatings and adhesives.

The environmental impact of fluorinated compounds is an important consideration in their development and use. Recent research has focused on developing more sustainable synthetic methods for producing fluorinated compounds like 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride. Green chemistry principles are being applied to minimize waste generation and reduce the use of hazardous reagents. For example, catalytic methods using metal complexes have been explored to improve the efficiency and selectivity of the synthesis process.

In conclusion, 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride (CAS No. 1301739-80-9) is a versatile compound with a wide range of potential applications in various fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to be developed and optimized, the future prospects for this compound are promising. Whether used in drug discovery, materials science, or other areas, 2-(Trifluoromethyl)-alpha, alpha-difluoro phenoxyacetic acid fluoride is likely to play a significant role in advancing scientific knowledge and technological innovation.